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Compound of Interest

Compound Name: aculene D

Cat. No.: B15143034

The following provides detailed guidance for the proper disposal of Aculene D, a
sesquiterpenoid fungal metabolite.[1] This information is intended for researchers, scientists,
and drug development professionals to ensure safe handling and minimal environmental
impact. Given that Aculene D is toxic to aquatic life, it is imperative to adhere to strict disposal
protocols.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure you are wearing appropriate personal
protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab
coat.[2] All handling of Aculene D should occur in a well-ventilated area, preferably within a
chemical fume hood.

Quantitative Data Summary

The following table summarizes the known physical and chemical properties of Aculene D.
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Property Value
Molecular Formula C14H2002
Molecular Weight 220.31 g/mol

(3aR,8S,8aR)-3-ethyl-8-hydroxy-6,8a-dimethyl-

3a,4,7,8-tetrahydroazulen-1-one

IUPAC Name

Appearance Not specified

] ] . ) 98 - 100 °C (208 - 212 °F) (for a related
Melting Point/Freezing Point

compound)
Boiling Point 242 °C (468 °F) (for a related compound)
Partition Coefficient (log Pow) 3.38 (Bioaccumulation is not expected)

Step-by-Step Disposal Protocol

1.

Waste Identification and Segregation:

Is the waste contaminated? Any materials that have come into contact with Aculene D, such
as gloves, absorbent pads, and empty containers, must be treated as hazardous waste.

Segregate the waste: Do not mix Aculene D waste with other chemical waste streams
unless explicitly permitted by your institution's hazardous waste management plan.
Incompatible wastes must be kept separate.[3]

. Waste Collection and Storage:

Use a designated container: Collect all Aculene D waste in a clearly labeled, leak-proof
container. The container must be compatible with the chemical properties of Aculene D.

Labeling: The waste container must be labeled with "Hazardous Waste" and the specific
name "Aculene D". Include the date when the first piece of waste was added to the
container.

Storage: Store the waste container in a designated satellite accumulation area. This area
should be secure, well-ventilated, and away from ignition sources and incompatible
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materials.[4]
3. Disposal of Empty Containers:

o "RCRA Empty" criteria: A container that held a hazardous chemical is considered "RCRA
empty" if all possible contents have been removed and no more than one inch of residue
remains at the bottom.

e Rinsing: Triple-rinse the empty container with a suitable solvent. The rinsate must be
collected and disposed of as hazardous waste.

» Disposal: Once properly rinsed, the container may be disposed of as non-hazardous waste,
recycled, or returned to the supplier, depending on institutional and local regulations.[3]
Landfilling of uncrushed empty drums is often not an option.[3]

4. Arranging for Final Disposal:

» Contact your Environmental Health and Safety (EHS) office: Your institution's EHS
department is responsible for the final collection and disposal of hazardous waste. Follow
their specific procedures for requesting a waste pickup.

o Documentation: Complete all necessary waste disposal forms as required by your EHS
office.

o Transportation: The hazardous waste must be shipped off-site to a permitted treatment,
storage, and disposal facility (TSDF) within the timeframes mandated by regulations (e.g.,
90, 180, or 270 days depending on generator status).[3]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and steps for the proper disposal
of Aculene D.
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Caption: Workflow for the safe disposal of Aculene D waste.
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Disclaimer: This information is intended as a general guide. Always consult your institution's
specific safety and hazardous waste management protocols, as well as the Safety Data Sheet
(SDS) for the specific product you are using. Local, state, and federal regulations for hazardous
waste disposal must be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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